Cas no 810662-39-6 (Ethanone,1-[4-(4-ethyl-1H-imidazol-1-yl)phenyl]-)

• Product Name: Ethanone,1-[4-(4-ethyl-1H-imidazol-1-yl)phenyl]-
• CAS No: 810662-39-6
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 715199
• PubChem ID: 45095120
• Update Time: 2025-04-19

Ethanone,1-[4-(4-ethyl-1H-imidazol-1-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-(4-ethyl-1H-imidazol-1-yl)phenyl]-
• Ethanone, 1-[4-(4-ethyl-1H-imidazol-1-yl)phenyl]- (9CI)
• 1 -[4-(4-Ethyl-imidazol-1-yl)-phenyl]-ethanone
• DTXSID901233473
• LCSOADGMTOXCFD-UHFFFAOYSA-N
• 1-(4-(4-Ethyl-1H-imidazol-1-yl)phenyl)ethanone
• 810662-39-6
• 1-[4-(4-Ethyl-imidazol-1-yl)-phenyl]-ethanone
• SCHEMBL653643
• Ethanone, 1-[4-(4-ethyl-1H-imidazol-1-yl)phenyl]-

• Inchi： 1S/C13H14N2O/c1-3-12-8-15(9-14-12)13-6-4-11(5-7-13)10(2)16/h4-9H,3H2,1-2H3
• InChI Key： LCSOADGMTOXCFD-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(=CC=1)N1C=NC(CC)=C1

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.9Ų